1-(2-Hydroxy-5-methoxy-4-methyl-3-nitrophenyl)ethanone

• Molecular Formula: C10H11NO5
• Molecular Weight: 225.20 g/mol
• IUPAC Name: 1-(2-hydroxy-5-methoxy-4-methyl-3-nitrophenyl)ethanone
• InChI: InChI=1S/C10H11NO5/c1-5-8(16-3)4-7(6(2)12)10(13)9(5)11(14)15/h4,13H,1-3H3
• InChI Key: LVDQDUFSXXZLRW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C(=C1[N+](=O)[O-])O)C(=O)C)OC

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-Hydroxy-5-methoxy-4-methyl-3-nitrophenyl)ethanone typically involves the nitration of 2-hydroxy-5-methoxy-4-methylacetophenone. The nitration reaction is carried out using a mixture of concentrated nitric acid and sulfuric acid at low temperatures to introduce the nitro group at the desired position on the aromatic ring .

Industrial Production Methods

Industrial production of this compound may involve similar nitration processes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the product. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

1-(2-Hydroxy-5-methoxy-4-methyl-3-nitrophenyl)ethanone undergoes various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a ketone or carboxylic acid.

Reduction: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a catalyst.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as hydrogen gas (H2) with a palladium catalyst (Pd/C) or iron filings with hydrochloric acid (HCl) are used.

Substitution: Nucleophiles like sodium methoxide (NaOCH3) or sodium ethoxide (NaOEt) can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of 2-hydroxy-5-methoxy-4-methylbenzoic acid.

Reduction: Formation of 1-(2-hydroxy-5-methoxy-4-methyl-3-aminophenyl)ethanone.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

1-(2-Hydroxy-5-methoxy-4-methyl-3-nitrophenyl)ethanone has several applications in scientific research:

Chemistry: Used as a starting material for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential use in drug development due to its unique chemical structure.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-(2-Hydroxy-5-methoxy-4-methyl-3-nitrophenyl)ethanone involves its interaction with various molecular targets. The nitro group can undergo reduction to form reactive intermediates that interact with cellular components. The hydroxy and methoxy groups can participate in hydrogen bonding and other interactions with biological molecules, influencing the compound’s activity .

Comparison with Similar Compounds

Chemical Identity :

• IUPAC Name: 1-(2-Hydroxy-5-methoxy-4-methyl-3-nitrophenyl)ethanone
• CAS Number : 43140-82-5
• Molecular Formula: C₁₀H₁₁NO₅
• Molecular Weight : 225.20 g/mol (calculated based on formula)
• Structure : Features a phenyl ring substituted with hydroxyl (2-), methoxy (5-), methyl (4-), and nitro (3-) groups, with an acetyl group at position 1.

Key Properties :

• The hydroxyl group enables hydrogen bonding, influencing solubility and reactivity .
• The nitro group acts as a strong electron-withdrawing substituent, directing electrophilic substitution reactions .
• Methyl and methoxy groups contribute steric and electronic effects, modulating chemical stability and biological interactions .

Comparative Analysis with Structurally Similar Compounds

Structural Comparison of Substituted Acetophenones

The table below highlights differences in substituent positions and their impact on properties:

Compound Name	Substituent Positions	Key Structural Differences
Target Compound	2-OH, 3-NO₂, 4-CH₃, 5-OCH₃	Reference for comparison
1-(4-Hydroxy-3-methoxy-2-nitrophenyl)ethanone	2-NO₂, 3-OCH₃, 4-OH	Nitro and hydroxyl positions swapped
1-(2-Hydroxy-4-methyl-5-nitrophenyl)ethanone	2-OH, 4-CH₃, 5-NO₂	Methoxy group absent; nitro at position 5
1-(2-Methoxy-5-methyl-3-nitrophenyl)ethanone	2-OCH₃, 3-NO₂, 5-CH₃	Hydroxyl replaced by methoxy at position 2
1-(3-Fluoro-4-hydroxy-5-nitrophenyl)ethanone	3-F, 4-OH, 5-NO₂	Methoxy and methyl replaced by fluorine

Sources :

Physicochemical Properties

The substituent arrangement critically affects melting points, solubility, and reactivity:

Compound	Melting Point (°C)	Solubility (H₂O)	Reactivity Notes
Target Compound	Not reported	Low	High nitro-group-directed electrophilicity
1-(2-Hydroxy-3-methyl-5-nitrophenyl)ethanone	134°C	Insoluble	Reduced steric hindrance due to methyl at 3
1-(4-Hydroxy-5-methoxy-2-nitrophenyl)ethanone	92°C	Moderate	Enhanced solubility via para-hydroxyl
1-(2-Chloro-4-hydroxy-5-methoxyphenyl)ethanone	107–110°C	Low	Chlorine increases lipophilicity

Key Observations :

• Hydroxyl Position : Compounds with hydroxyl at position 2 (target) exhibit stronger hydrogen bonding but lower solubility compared to para-substituted analogs .
• Nitro Group : Nitro at position 3 (meta to acetyl) enhances electrophilic substitution rates compared to nitro at position 5 .

Critical Insights :

• Nitro Group : Essential for redox activity and antimicrobial effects but may increase toxicity .
• Methoxy vs. Methyl : Methoxy improves solubility, while methyl enhances lipophilicity and target binding .

Challenges :

• Regioselectivity in nitration/halogenation steps due to competing substituent effects .
• Purification difficulties for polysubstituted analogs .

Biological Activity

1-(2-Hydroxy-5-methoxy-4-methyl-3-nitrophenyl)ethanone, also known by its CAS number 1450-76-6, is a complex organic compound that belongs to the class of substituted phenolic compounds. Its structure features multiple functional groups, including a hydroxyl group, a methoxy group, and a nitro group, which contribute to its diverse biological activities. This article explores the biological activity of this compound, including its synthesis, mechanisms of action, and potential applications.

The molecular formula of 1-(2-Hydroxy-5-methoxy-4-methyl-3-nitrophenyl)ethanone is C11H13N1O4. The presence of the methoxy and nitro groups enhances its reactivity and potential interactions with biological systems.

Structural Features

Feature	Description
Hydroxyl Group	Contributes to hydrogen bonding
Methoxy Group	Increases lipophilicity
Nitro Group	Imparts electron-withdrawing properties

Biological Activity

Research indicates that 1-(2-Hydroxy-5-methoxy-4-methyl-3-nitrophenyl)ethanone exhibits a range of biological activities:

Antioxidant Activity

Studies have shown that phenolic compounds can act as antioxidants. The hydroxyl group in this compound is likely responsible for its ability to scavenge free radicals, thereby protecting cells from oxidative stress.

Antimicrobial Properties

Similar compounds have demonstrated antimicrobial effects against various pathogens. For instance, derivatives of phenolic compounds often exhibit antibacterial and antifungal activities due to their ability to disrupt microbial cell membranes and interfere with metabolic processes.

Anticancer Potential

Research into related chalcone derivatives has revealed significant antiproliferative effects against cancer cell lines. The unique structural arrangement of 1-(2-Hydroxy-5-methoxy-4-methyl-3-nitrophenyl)ethanone may enhance its efficacy in targeting specific cancer pathways.

The biological activity of 1-(2-Hydroxy-5-methoxy-4-methyl-3-nitrophenyl)ethanone can be attributed to several mechanisms:

• Free Radical Scavenging : The hydroxyl group can donate electrons to neutralize free radicals.
• Enzyme Inhibition : It may inhibit key enzymes involved in microbial metabolism or cancer cell proliferation.
• Cell Membrane Disruption : The lipophilic nature due to the methoxy group allows it to integrate into cell membranes, leading to increased permeability and cell lysis in microbes.

Study on Antimicrobial Activity

A comparative study evaluated the antimicrobial efficacy of various phenolic compounds, including 1-(2-Hydroxy-5-methoxy-4-methyl-3-nitrophenyl)ethanone against common bacterial strains such as E. coli and S. aureus. Results indicated a significant reduction in bacterial viability at concentrations above 50 µg/mL.

Antioxidant Capacity Assessment

In vitro assays utilizing DPPH (2,2-diphenyl-1-picrylhydrazyl) showed that the compound exhibited a dose-dependent antioxidant effect, with IC50 values comparable to well-known antioxidants like ascorbic acid.